Cas no 108127-91-9 (4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride)

• Product Name: 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride
• CAS No: 108127-91-9
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• MDL: MFCD18426490
• CID: 1069314
• PubChem ID: 19802544
• Update Time: 2025-08-02

4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Aminoisoquinolin-1(2H)-one
• 4-Amino-1(2H)-isoquinolinone monohydrochloride
• 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride
• 4-Aminoisoquinolin-1(2H)-one hydrochloride
• 4-amino-1,2-dihydroisoquinolin-1-one
• AS-46562
• 4-amino-2H-isoquinolin-1-one;hydrochloride
• 108127-91-9
• A895363
• SCHEMBL9447446
• 4-Amino-1,2-dihydroisoquinolin-1-one HCl
• CS1941
• CS-0186939
• AKOS024464069
• 4-Aminoisoquinolin-1(2H)-onehydrochloride
• 4-AMINO-2H-ISOQUINOLIN-1-ONE HYDROCHLORIDE
• EN300-173031

• MDL： MFCD18426490
• Inchi： 1S/C9H8N2O.ClH/c10-8-5-11-9(12)7-4-2-1-3-6(7)8;/h1-5H,10H2,(H,11,12);1H
• InChI Key： IDRKXJVMPLWSGZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2C(=CN1)N

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride

4-Amino-1,2-dihydroisoquinolin-1-one Hydrochloride: An Overview of Its Structure, Properties, and Applications

4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride (CAS No. 108127-91-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ADHI hydrochloride, is a derivative of isoquinoline and possesses a unique chemical structure that contributes to its diverse biological activities. In this article, we will delve into the structural characteristics, physicochemical properties, and potential applications of 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride.

Structural Characteristics: The molecular formula of 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride is C₉H₁₀N₂O·HCl, with a molecular weight of approximately 204.64 g/mol. The core structure of this compound is a 1,2-dihydroisoquinoline ring system, which is substituted with an amino group at the 4-position and a ketone group at the 1-position. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications.

Physicochemical Properties: 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride is a white to off-white crystalline solid that is highly soluble in water and polar organic solvents such as methanol and ethanol. It exhibits a melting point in the range of 230-235°C. The compound's pKa values are crucial for understanding its behavior in different pH environments. The pKa of the amino group is around 9.5, while the pKa of the ketone group is approximately 5.5. These values indicate that the compound can exist in different protonation states depending on the pH of the solution.

Synthesis: The synthesis of 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride can be achieved through various routes. One common method involves the condensation of an appropriate amine with a ketone or aldehyde followed by cyclization to form the isoquinoline ring. Another approach involves the reaction of an arylamine with a β-ketoester or β-ketonitrile under acidic conditions to form the desired product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound.

Biological Activities: 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride has been extensively studied for its potential therapeutic applications. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. Additionally, it has been found to have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases.

Clinical Applications: The potential clinical applications of 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride are diverse and promising. Its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's analgesic effects suggest its use in pain management, particularly for neuropathic pain conditions where traditional analgesics may be less effective. Furthermore, its neuroprotective effects have led to investigations into its potential use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action: The mechanism by which 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride exerts its biological effects is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate intracellular signaling pathways involved in inflammation and pain sensation. For example, it may inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. Additionally, it may interact with specific receptors or enzymes involved in pain signaling pathways.

Safety and Toxicology: While 4-Amino-1,2-dihydroisoquinolin-1-one hydrochloride shows promise as a therapeutic agent, its safety profile must be thoroughly evaluated before clinical use. Preclinical studies have generally shown good tolerability at therapeutic doses, with no significant toxicity observed in animal models. However, further research is needed to assess long-term safety and potential side effects in humans.

Clinical Trials: strong>< strong >Several clinical trials are currently underway to evaluate the efficacy and safety of< strong >4-Amino-1 , 2 -dihydroisoquinolin - 1 - one hydrochloride< / strong >in various therapeutic indications . For example , phase II trials are being conducted to assess its effectiveness in treating chronic pain conditions , while phase I trials are exploring its safety profile in healthy volunteers . These trials will provide valuable insights into the potential clinical utility of this compound . p > < p >< strong >Future Directions : strong >The future research on< strong >4-Amino - 1 , 2 -dihydroisoquinolin - 1 - one hydrochloride strong >is likely to focus on optimizing its pharmacological properties , developing more potent analogs , and exploring new therapeutic applications . Advances in drug delivery systems may also enhance its bioavailability and efficacy . Additionally , further studies are needed to elucidate the detailed mechanisms by which this compound exerts its biological effects . p > < p >< strong >Conclusion : strong >< strong >4-Amino - 1 , 2 -dihydroisoquinolin - 1 - one hydrochloride strong >( CAS No . 108127 - 91 - 9 ) is a promising compound with diverse biological activities that make it an attractive candidate for various therapeutic applications . Its unique chemical structure , favorable physicochemical properties , and potent biological effects position it as a valuable tool in medicinal chemistry research . Ongoing clinical trials will provide critical information on its safety and efficacy , paving the way for potential future use in clinical practice . p > article > response >